![molecular formula C25H28N6O4 B2775923 ethyl 2-(4-(3-methyl-7-(naphthalen-1-ylmethyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate CAS No. 898428-33-6](/img/structure/B2775923.png)
ethyl 2-(4-(3-methyl-7-(naphthalen-1-ylmethyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate
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Description
Ethyl 2-(4-(3-methyl-7-(naphthalen-1-ylmethyl)-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)piperazin-1-yl)acetate is a useful research compound. Its molecular formula is C25H28N6O4 and its molecular weight is 476.537. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Interaction Studies
Research on compounds with similar naphthalene and piperazine structures has been conducted to understand their crystal structures and molecular interactions. For example, studies on polysubstituted piperidones and naphthyridine derivatives, like the one conducted by R. V. and R. C. (2021), provide insights into their crystalline configurations and potential as inhibitors for specific proteins, such as the human RORc protein. These findings are essential for drug development, as understanding the crystal structure can inform the design of more effective therapeutic agents (R. V. & R. C., 2021).
Antimicrobial and Antitumor Activities
Compounds with naphthalene and piperazine units have been studied for their biological activities, including antimicrobial and antitumor effects. For instance, derivatives synthesized from naphthalene-1,4-dione have shown distinct inhibition of cancer cell proliferation in various cell lines, indicating potential therapeutic applications in cancer treatment (Hui Zhang et al., 2012). Furthermore, research on naphthalen-2-yl acetate derivatives suggests potential as anticonvulsant agents, highlighting the versatility of these compounds in medical research (Nagat Ghareb et al., 2017).
Chemical Synthesis and Functionalization
The synthesis and functionalization of naphthalene derivatives are critical areas of research for developing new materials and pharmaceuticals. Studies on the efficient synthesis of naphthalidixic acid and its conversion to antibacterial agents like enoxacin demonstrate the importance of naphthalene-based compounds in creating new drugs (J. P. Sanchez & J. Rogowski, 1987). Additionally, the development of naphthalene glucosides with antiproliferative activities against various cancer cell lines underscores the potential of these compounds in therapeutic applications (Ju Liu et al., 2018).
properties
IUPAC Name |
ethyl 2-[4-[3-methyl-7-(naphthalen-1-ylmethyl)-2,6-dioxopurin-8-yl]piperazin-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N6O4/c1-3-35-20(32)16-29-11-13-30(14-12-29)24-26-22-21(23(33)27-25(34)28(22)2)31(24)15-18-9-6-8-17-7-4-5-10-19(17)18/h4-10H,3,11-16H2,1-2H3,(H,27,33,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKPBMGLWWFDMJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1CCN(CC1)C2=NC3=C(N2CC4=CC=CC5=CC=CC=C54)C(=O)NC(=O)N3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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